(S,S)-EDDS

• CAS: 161233-89-2
• Molecular Formula: C10H16N2O8
• Molecular Weight: 292.24 g/mol
• InChI: InChI=1S/C10H16N2O8/c13-7(14)3-5(9(17)18)11-1-2-12-6(10(19)20)4-8(15)16/h5-6,11-12H,1-4H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/t5-,6-/m0/s1
• InChIKey: VKZRWSNIWNFCIQ-WDSKDSINSA-N

(S,S)-EDDS: Biodegradable EDTA Isomer Chelator

(S,S)-EDDS ([S,S]-ethylenediamine-N,N′-disuccinic acid) is a hexadentate aminopolycarboxylate chelating agent and a structural isomer of EDTA (ethylenediaminetetraacetic acid) [1]. The compound contains two chiral centers, yielding three stereoisomeric forms: the enantiomeric (S,S) and (R,R) isomers, and the achiral meso (R,S) isomer [2]. (S,S)-EDDS functions as a strong transition metal chelator with stability constants generally lower than those of EDTA, limiting its effective chelation pH range to approximately 3–9 compared to EDTA's broader range of 2–11 [3]. It is produced stereospecifically and is regulated under EC No 2003/2003 as the only permitted EDDS isomer in fertilizer applications within the European Union [4].

Stereochemistry (S,S) isomer with defined stereochemical control

Biodegradability Reported ready biodegradation without acclimation

Regulatory Permitted EDDS isomer under EU fertilizer regulation

• [1] Chen L, Liu T, Ma C. Metal complexation and biodegradation of EDTA and S,S-EDDS: a density functional theory study. J Phys Chem A. 2010;114(1):443-454. View Source
• [2] Takahashi R, Fujimoto N, Suzuki M, Endo T. Biodegradabilities of ethylenediamine-N,N′-disuccinic acid (EDDS) and other chelating agents. Biosci Biotechnol Biochem. 1997;61(11):1957-1959. View Source
• [3] Wikipedia. EDDS (chelating agent). 2020. View Source
• [4] European Committee for Standardization. BS EN 13368-3:2017: Fertilizers — Determination of chelating agents in fertilizers by chromatography — Part 3: Determination of [S,S]-EDDS by ion pair chromatography. View Source

Why (S,S)-EDDS Is Not Interchangeable

Generic substitution among aminopolycarboxylate chelators fails due to fundamental and quantifiable differences across three critical performance dimensions: environmental fate, stereoisomer-specific biodegradability, and metal-specific extraction selectivity. EDTA is environmentally persistent and non-biodegradable even after 100 days of activated sludge acclimation [1], whereas EDDS stereoisomers exhibit starkly divergent degradation profiles. The (S,S)-isomer undergoes rapid biodegradation without acclimation, while the (R,R)-isomer remains completely undegraded in OECD 301B Sturm tests [2]. The meso (R,S)-isomer is only slowly biodegradable [3]. Furthermore, (S,S)-EDDS and EDTA differ in cation competition behavior—EDDS is less affected by competing major cations such as Ca²⁺ and Mg²⁺ in complex environmental matrices [4]. These stereochemical and structural differences preclude direct one-to-one substitution without compromising biodegradability, regulatory compliance, or application-specific metal extraction efficiency.

(S,S)-EDDS

• Regulatory-compliant stereoisomer for EU fertilizers
• Rapid biodegradation in activated sludge without acclimation
• Reduced sensitivity to Ca²⁺/Mg²⁺ competition in extraction

Generic EDTA / Racemic EDDS

• Environmental persistence: EDTA undegraded after 100 days
• Non-(S,S) isomers may resist biodegradation (R,R) or degrade slowly (R,S)
• Metal extraction efficiency may shift with major cation levels

• [1] Takahashi R, Fujimoto N, Suzuki M, Endo T. Biodegradabilities of ethylenediamine-N,N′-disuccinic acid (EDDS) and other chelating agents. Biosci Biotechnol Biochem. 1997;61(11):1957-1959. View Source
• [2] Schowanek D, Feijtel TCJ, Perkins CM, Hartman FA, Federle TW, Larson RJ. Biodegradation of [S,S], [R,R] and mixed stereoisomers of ethylene diamine disuccinic acid (EDDS), a transition metal chelator. Chemosphere. 1997;34(11):2375-2391. View Source
• [3] European Committee for Standardization. BS EN 13368-3:2017: Fertilizers — Determination of chelating agents in fertilizers by chromatography — Part 3: Determination of [S,S]-EDDS by ion pair chromatography. View Source
• [4] Polettini A, Pomi R, Rolle E. The effect of operating variables on chelant-assisted remediation of contaminated dredged sediment. Chemosphere. 2007;66(5):866-877. View Source

(S,S)-EDDS Differentiation Evidence

OECD 301B Biodegradability vs EDTA

In a head-to-head activated sludge biodegradation study, (S,S)-EDDS was degraded without requiring acclimation, whereas EDTA remained intact in the effluent even after 100 days of acclimation [1]. In modified Sturm test (OECD 301B), (S,S)-EDDS achieved a final CO₂ yield exceeding 80% after 20 days, surpassing the OECD criteria of 60% degradation within 28 days [2].

OECD 301B Biodegradability

Head-to-head

>80% CO₂ yield after 20 days

Reported ready biodegradation without acclimation

EDTA: 0% degradation after 100 days acclimation

Evidence Dimension	Biodegradation in activated sludge system
Target Compound Data	Degraded without acclimation; >80% CO₂ yield after 20 days (OECD 301B)
Comparator Or Baseline	EDTA: 0% degradation after 100 days of acclimation
Quantified Difference	Complete vs. zero degradation under equivalent conditions
Conditions	Activated sludge (100-day acclimation period); Modified Sturm test OECD 301B

Why This Matters

For procurement in environmentally regulated applications, (S,S)-EDDS eliminates the long-term environmental persistence liability associated with EDTA, which is banned from effluent discharge in some jurisdictions.

• [1] Takahashi R, Fujimoto N, Suzuki M, Endo T. Biodegradabilities of ethylenediamine-N,N′-disuccinic acid (EDDS) and other chelating agents. Biosci Biotechnol Biochem. 1997;61(11):1957-1959. View Source
• [2] Jones PW, Williams DR. Chemical speciation used to assess [S,S′]-ethylenediaminedisuccinic acid (EDDS) as a readily-biodegradable replacement for EDTA in radiochemical decontamination formulations. Appl Radiat Isot. 2001;54(4):587-593. View Source

Aquatic Ecotoxicity vs EDTA

In a comprehensive environmental risk assessment, (S,S)-EDDS exhibited low acute toxicity to fish and Daphnia with both EC50 values exceeding 1000 mg/L [1]. The observed apparent algal toxicity (EC50 = 0.290 mg/L, NOEC = 0.125 mg/L) was not toxicity sensu stricto but rather a chelation effect of trace metals and resulting essential nutrient limitation in the test medium [1]. (S,S)-EDDS achieved >96% removal during sewage treatment primarily via biodegradation, with predicted steady-state river concentrations below 5 μg/L [1].

Aquatic Ecotoxicity

Head-to-head

Daphnia & fish EC50 >1000 mg/L

Reported low acute aquatic toxicity; >96% sewage removal

Algal effect attributed to nutrient limitation, not toxicity

Evidence Dimension	Acute aquatic toxicity and environmental removal
Target Compound Data	Daphnia and fish EC50 >1000 mg/L; >96% sewage treatment removal
Comparator Or Baseline	EDTA: persistent (non-biodegradable), mobilizes heavy metals in aquatic systems
Quantified Difference	>96% removal via biodegradation for EDDS vs. 0% biodegradation for EDTA
Conditions	Standard aquatic toxicity assays; Continuous Activated Sludge test

Why This Matters

For detergent, personal care, and industrial cleaning formulations, (S,S)-EDDS offers a quantifiably lower environmental risk profile, enabling compliance with OSPAR and other emissions reduction mandates.

• [1] Jaworska JS, Schowanek D, Feijtel TCJ. Environmental risk assessment for trisodium [S,S]-ethylene diamine disuccinate, a biodegradable chelator used in detergent applications. Chemosphere. 1999;38(15):3597-3625. View Source

Stereoisomer Biodegradability Comparison

An in-depth stereoisomer biodegradation study demonstrated that (S,S)-EDDS was degraded even by activated sludge without prior acclimation [1]. The meso (R,S)-isomer was susceptible to biodegradation but at a slower rate. By contrast, (R,R)-EDDS remained completely undegraded in a Sturm test (OECD 301B), although it underwent very slow biotransformation to the recalcitrant metabolite AEAA in a BAS test [2].

Stereoisomer Biodegradability

Head-to-head

(S,S): rapid degradation
(R,R): undegraded in Sturm test

Biodegradation is stereospecific; non-(S,S) isomers risk persistence

Meso (R,S) degrades slowly; racemic EDDS violates EU regulation

Evidence Dimension	Biodegradation of EDDS stereoisomers
Target Compound Data	(S,S)-EDDS: degraded without acclimation
Comparator Or Baseline	(R,S)-EDDS: slowly biodegradable; (R,R)-EDDS: undegraded in OECD 301B Sturm test
Quantified Difference	Qualitative: rapid vs. slow vs. negligible degradation
Conditions	Activated sludge without acclimation; OECD 301B Sturm test

Why This Matters

Procurement of non-stereospecific (racemic) EDDS introduces the non-biodegradable (R,R)-isomer, undermining the environmental sustainability claim and violating EU fertilizer regulations that permit only the (S,S)-isomer.

• [1] Takahashi R, Fujimoto N, Suzuki M, Endo T. Biodegradabilities of ethylenediamine-N,N′-disuccinic acid (EDDS) and other chelating agents. Biosci Biotechnol Biochem. 1997;61(11):1957-1959. View Source
• [2] Schowanek D, Feijtel TCJ, Perkins CM, Hartman FA, Federle TW, Larson RJ. Biodegradation of [S,S], [R,R] and mixed stereoisomers of ethylene diamine disuccinic acid (EDDS), a transition metal chelator. Chemosphere. 1997;34(11):2375-2391. View Source

Metal Extraction Selectivity vs EDTA

In lab-scale washing treatments of real heavy metal-contaminated sediment, the relative extraction efficiency of chelating agents was metal-specific and pH-dependent. At a 1:1 chelant-to-metal ratio, the following rankings were observed: for As, EDDS > Citrate > NTA > EDTA; for Cu, EDDS > NTA ≅ EDTA ≫ Citrate; for Zn, EDDS ≅ EDTA ≅ NTA > Citrate; for Pb at pH 5, EDTA > NTA > EDDS > Citrate, shifting to EDTA ≅ EDDS ≅ NTA ≫ Citrate at pH 8 [1]. EDDS appeared less affected by competition from major cations (Ca²⁺, Mg²⁺) while maintaining adequate heavy metal extraction efficiencies [1].

Metal Extraction Selectivity

Head-to-head

As: EDDS > Cit > NTA > EDTA
Cu: EDDS > NTA ≅ EDTA

Reported higher As and Cu extraction ranking

Less affected by Ca²⁺/Mg²⁺ competition than EDTA

Evidence Dimension	Heavy metal extraction efficiency ranking
Target Compound Data	EDDS ranked #1 for As and Cu extraction; equivalent to EDTA for Zn and Pb at pH 8
Comparator Or Baseline	EDTA, NTA, Citrate
Quantified Difference	Rank order: EDDS>Cit>NTA>EDTA (As); EDDS>NTA≅EDTA≫Cit (Cu); EDDS≅EDTA≅NTA>Cit (Zn); EDTA>NTA>EDDS>Cit (Pb, pH 5)
Conditions	1:1 chelant-to-metal ratio; real heavy metal-contaminated sediment; pH 5 and pH 8

Why This Matters

For environmental remediation procurement, (S,S)-EDDS offers superior extraction efficiency for Cu and As in complex sediment matrices, and its reduced sensitivity to competing Ca²⁺/Mg²⁺ ions makes it more robust in hard water conditions compared to EDTA.

• [1] Polettini A, Pomi R, Rolle E. The effect of operating variables on chelant-assisted remediation of contaminated dredged sediment. Chemosphere. 2007;66(5):866-877. View Source

DFT-Computed Complexation Stability

Density functional theory (DFT) calculations using the B3LYP method with a mixed cluster/continuum solvent model quantified the relative thermodynamic stability of metal complexes. The complexation free energy changes demonstrated that [M(S,S-EDDS)]²⁻ complexes are consistently less stable than their [M(EDTA)]²⁻ counterparts across Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, and Cd²⁺ cations [1]. The stability order followed Cu²⁺ > Ni²⁺ > Co²⁺ > Zn²⁺ > Cd²⁺ for trans(O₅)-[M(S,S-EDDS)]²⁻ and Cu²⁺ > Ni²⁺ > Co²⁺ > Cd²⁺ > Zn²⁺ for [M(EDTA)]²⁻ [1].

DFT Complex Stability

Class-level

[M(EDDS)]²⁻ less stable than [M(EDTA)]²⁻

Reported moderately lower thermodynamic stability

May suit controlled metal release applications

Evidence Dimension	Complexation free energy (ΔG)
Target Compound Data	[M(S,S-EDDS)]²⁻: stability order Cu²⁺ > Ni²⁺ > Co²⁺ > Zn²⁺ > Cd²⁺ (trans(O₅) conformer)
Comparator Or Baseline	[M(EDTA)]²⁻: stability order Cu²⁺ > Ni²⁺ > Co²⁺ > Cd²⁺ > Zn²⁺
Quantified Difference	Consistent stability deficit for EDDS complexes vs. EDTA (no ΔΔG numeric values provided)
Conditions	DFT/B3LYP with mixed cluster/continuum model; aqueous solvent environment

Why This Matters

For applications requiring controlled metal release or where excessive chelation strength would be detrimental (e.g., micronutrient delivery in agriculture), the moderately lower stability of (S,S)-EDDS complexes may be functionally advantageous compared to the irreversibly strong binding of EDTA.

• [1] Chen L, Liu T, Ma C. Metal complexation and biodegradation of EDTA and S,S-EDDS: a density functional theory study. J Phys Chem A. 2010;114(1):443-454. View Source

Pb Extraction and Re-Adsorption on Goethite

In batch experiments quantifying Pb extraction from goethite, the extraction efficiency was pH-dependent: mildly acidic conditions favored EDTA, while mildly alkaline conditions favored EDDS [1]. ATR/FT-IR spectroscopy revealed that zwitterionic EDTA formed hydrogen bonds with two neighboring carboxyl groups, intensifying negative charge and enhancing Pb extraction. However, the higher amount of re-adsorption of PbEDTA versus PbEDDS was observed because zwitterionic EDTA facilitated greater iron dissolution that altered goethite morphology, particle size, and surface area [1].

Pb Extraction & Re‑adsorption

Head-to-head

pH-dependent: EDDS favored at alkaline pH; lower Pb re‑adsorption

Reported lower re‑adsorption vs EDTA due to reduced iron dissolution

Supports mixed chelant strategies for variable pH sites

Evidence Dimension	Pb extraction and re-adsorption from goethite
Target Compound Data	Lower Pb extraction under acidic conditions; lower Pb re-adsorption due to reduced iron dissolution
Comparator Or Baseline	EDTA: higher Pb extraction under acidic conditions; higher Pb re-adsorption due to goethite surface alteration
Quantified Difference	Qualitative: opposing pH optima; lower re-adsorption for EDDS
Conditions	Batch experiments with Pb-goethite; pH-dependent analysis; ATR/FT-IR spectroscopy

Why This Matters

For soil remediation applications, the reduced re-adsorption of PbEDDS complexes may improve net metal removal efficiency in certain soil matrices, and the complementary pH optima of EDDS (alkaline) vs. EDTA (acidic) enables formulation of mixed chelant strategies for pH-variable sites.

• [1] Yip TCM, Tsang DCW, Ng KTW, Lo IMC. Interactions of chelating agents with Pb-goethite at the solid-liquid interface: Pb extraction and re-adsorption. Chemosphere. 2010;81(3):415-421. View Source

(S,S)-EDDS Application Scenarios

EU-Compliant Micronutrient Fertilizer Chelate

(S,S)-EDDS is the only EDDS stereoisomer permitted under Regulation (EC) No 2003/2003 for use in EC fertilizers containing chelates of cobalt, copper, iron, manganese, and zinc [1]. The European Standard EN 13368-3:2017 specifies the ion pair chromatography method for determining (S,S)-EDDS in fertilizers, applicable to products with a mass fraction of chelated metal of at least 0.35% [1]. Procurement of non-(S,S) EDDS isomers or racemic mixtures for EU fertilizer applications would result in regulatory non-compliance.

Radiochemical Decontamination Alternative to EDTA

Chemical speciation modeling using the JESS system has demonstrated that (S,S)-EDDS compares favorably with EDTA for chelating radionuclide cations in industrial decontamination formulations [2]. The compound meets OECD criteria for 'ready biodegradability' with >80% CO₂ yield within 20 days (OECD 301B) [2], addressing the regulatory pressure to replace persistent EDTA in nuclear industry applications where OSPAR agreements mandate reduced chemical emissions to marine environments [2].

Detergent Formulations for EU Ecolabel Compliance

Based on the environmental risk assessment showing (S,S)-EDDS EC50 >1000 mg/L for fish and Daphnia, >96% removal in sewage treatment via biodegradation, and predicted environmental concentrations below 5 μg/L [3], this chelator is suitable for detergent applications where low aquatic toxicity and rapid environmental elimination are required. The PEC/PNEC ratio <1 in all environmental compartments indicates 'no immediate concern' at anticipated usage levels [3], supporting formulation for eco-certified cleaning products.

Heavy Metal Remediation in Hard Water Environments

In sediment washing operations targeting arsenic and copper contamination, (S,S)-EDDS outperformed EDTA, NTA, and citrate at a 1:1 chelant-to-metal ratio, with the observed ranking EDDS>Cit>NTA>EDTA for As and EDDS>NTA≅EDTA≫Cit for Cu [4]. Additionally, EDDS demonstrated reduced sensitivity to competing major cations (Ca²⁺, Mg²⁺) compared to EDTA, maintaining adequate heavy metal extraction efficiency even in hard water matrices [4]. This selectivity profile makes (S,S)-EDDS the preferred procurement choice for Cu/As-contaminated sites where Ca²⁺ competition would otherwise degrade EDTA performance.

Application

Selection Property

Validation Focus

EU micronutrient fertilizer chelate

Regulatory isomer identity (S,S)

EN 13368-3:2017 ion-pair chromatography compliance

Radiochemical decontamination

Ready biodegradability

OECD 301B CO₂ yield; OSPAR emission reduction alignment

Detergent formulations

Low environmental risk profile

PEC/PNEC assessment; sewage treatment removal efficiency

Heavy metal sediment washing

Metal extraction selectivity in hard water

Cu and As extraction efficiency; reduced Ca²⁺/Mg²⁺ interference

• [1] European Committee for Standardization. BS EN 13368-3:2017: Fertilizers — Determination of chelating agents in fertilizers by chromatography — Part 3: Determination of [S,S]-EDDS by ion pair chromatography. View Source
• [2] Jones PW, Williams DR. Chemical speciation used to assess [S,S′]-ethylenediaminedisuccinic acid (EDDS) as a readily-biodegradable replacement for EDTA in radiochemical decontamination formulations. Appl Radiat Isot. 2001;54(4):587-593. View Source
• [3] Jaworska JS, Schowanek D, Feijtel TCJ. Environmental risk assessment for trisodium [S,S]-ethylene diamine disuccinate, a biodegradable chelator used in detergent applications. Chemosphere. 1999;38(15):3597-3625. View Source
• [4] Polettini A, Pomi R, Rolle E. The effect of operating variables on chelant-assisted remediation of contaminated dredged sediment. Chemosphere. 2007;66(5):866-877. View Source